Cas no 1353960-55-0 (tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate
• CAS No: 1353960-55-0
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 2160357
• PubChem ID: 66566004
• Update Time: 2025-06-11

tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
• tert-Butyl (1-(2-hydroxyethyl)piperidin-4-yl)(methyl)carbamate
• AM93031
• [1-(2-Hydroxyethyl)piperidin-4-yl]methylcarbamic acid tert-butyl ester
• tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)14(4)11-5-7-15(8-6-11)9-10-16/h11,16H,5-10H2,1-4H3
• InChI Key： TULAXAAPZDZFEJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCN(CCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Topological Polar Surface Area: 53

Additional information on tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate

tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate (CAS No. 1353960-55-0): An Overview

tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate (CAS No. 1353960-55-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative that features a piperidine ring and a hydroxyethyl substituent. The unique structural characteristics of this molecule make it an attractive candidate for various biological and pharmacological studies.

The tert-butyl carbamate moiety in this compound is known for its ability to enhance the stability and solubility of the molecule, making it suitable for use in both in vitro and in vivo experiments. The presence of the piperidine ring, which is a common structural element in many bioactive compounds, contributes to the compound's potential for modulating various biological targets. Additionally, the hydroxyethyl substituent adds further complexity and functionality to the molecule, potentially influencing its interactions with biomolecules.

Recent research has highlighted the potential of tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate in several therapeutic areas. For instance, studies have shown that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The ability to modulate GPCRs can lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

In addition to its potential as a GPCR modulator, tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate has also been investigated for its role in neuroprotection. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance cellular antioxidant defenses and reduce inflammation.

The structural flexibility of tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate also makes it an excellent starting point for structure-activity relationship (SAR) studies. By modifying different parts of the molecule, researchers can optimize its pharmacological properties and develop more potent and selective derivatives. For example, altering the substituents on the piperidine ring or introducing additional functional groups can significantly impact the compound's binding affinity and selectivity for specific receptors.

Moreover, the synthesis of tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate has been well-documented in the literature, providing a solid foundation for large-scale production and further optimization. The synthetic route typically involves several steps, including the formation of the piperidine ring, introduction of the hydroxyethyl substituent, and final carbamation with tert-butyl isocyanate. These well-established synthetic methods ensure that the compound can be produced with high purity and yield, facilitating its use in both academic research and industrial applications.

In conclusion, tert-butyl N-1-(2-hydroxyethyl)piperidin-4-yl-N-methylcarbamate (CAS No. 1353960-55-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting GPCRs and neurodegenerative diseases. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and improving human health.